Cas no 1418885-74-1 (3-Azabicyclo[3.3.1]nonane-1-carboxylic acid, 3-methyl-)

• Product Name: 3-Azabicyclo[3.3.1]nonane-1-carboxylic acid, 3-methyl-
• CAS No: 1418885-74-1
• MF: C₁₀H₁₇NO₂
• MW: 183.24748301506
• CID: 5452568
• PubChem ID: 18670702
• Update Time: 2026-03-10

3-Azabicyclo[3.3.1]nonane-1-carboxylic acid, 3-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Azabicyclo[3.3.1]nonane-1-carboxylic acid, 3-methyl-
• 3-methyl-3-azabicyclo[3.3.1]nonane-1-carboxylic acid

• Inchi： 1S/C10H17NO2/c1-11-6-8-3-2-4-10(5-8,7-11)9(12)13/h8H,2-7H2,1H3,(H,12,13)
• InChI Key： BYIBLGFMQSFWDD-UHFFFAOYSA-N
• SMILES： C12(C(O)=O)CC(CCC1)CN(C)C2

Computed Properties

• Exact Mass: 183.125928785g/mol
• Monoisotopic Mass: 183.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on 3-Azabicyclo[3.3.1]nonane-1-carboxylic acid, 3-methyl-

Comprehensive Overview of 3-Azabicyclo[3.3.1]nonane-1-carboxylic acid, 3-methyl- (CAS No. 1418885-74-1)

3-Azabicyclo[3.3.1]nonane-1-carboxylic acid, 3-methyl- (CAS No. 1418885-74-1) is a structurally unique bicyclic compound that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This heterocyclic scaffold is characterized by its bridged ring system, which imparts rigidity and stereochemical complexity, making it a valuable building block for the design of bioactive molecules. The presence of both a carboxylic acid and a methyl-substituted nitrogen in its structure enhances its versatility in synthetic applications, particularly in the development of pharmaceutical intermediates and peptidomimetics.

In recent years, the demand for 3-Azabicyclo[3.3.1]nonane derivatives has surged due to their potential applications in targeting G-protein-coupled receptors (GPCRs) and enzyme inhibitors. Researchers are particularly interested in its role as a conformational constraint in peptide-based therapeutics, which can improve metabolic stability and binding affinity. This aligns with the growing trend in precision medicine, where tailored molecular architectures are critical for addressing complex diseases such as cancer and neurodegenerative disorders.

The synthesis of 3-Azabicyclo[3.3.1]nonane-1-carboxylic acid, 3-methyl- often involves multistep organic transformations, including cyclization reactions and selective functionalization. Its CAS No. 1418885-74-1 serves as a unique identifier in chemical databases, facilitating efficient literature searches and regulatory compliance. Given its chiral centers, enantioselective synthesis methods are also a focal point for chemists aiming to produce optically pure variants for asymmetric catalysis or chiral drug development.

From an industrial perspective, scalability and cost-effectiveness are key considerations for 3-methyl-3-azabicyclo[3.3.1]nonane-1-carboxylic acid. Innovations in green chemistry, such as solvent-free reactions or catalytic hydrogenation, are being explored to minimize environmental impact. This resonates with the broader push toward sustainable pharmaceutical manufacturing, a topic frequently searched by professionals in the field.

In summary, 3-Azabicyclo[3.3.1]nonane-1-carboxylic acid, 3-methyl- (CAS No. 1418885-74-1) represents a promising scaffold with multifaceted applications. Its structural features and synthetic adaptability make it a subject of ongoing research, particularly in the context of drug discovery and material science. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing next-generation therapeutics.